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Compound of Interest

Compound Name: (4-Pyridin-2-YL-phenyl)-acetic acid

Cat. No.: B1297503

An In-depth Technical Guide to (4-Pyridin-2-YL-phenyl)-acetic acid (CAS: 51061-67-7)

Abstract

(4-Pyridin-2-YL-phenyl)-acetic acid, with CAS number 51061-67-7, is a heterocyclic building
block of significant interest in medicinal chemistry and material science. Its structure, which
combines a phenylacetic acid moiety with a pyridine ring, makes it a versatile intermediate for
the synthesis of a wide range of functionalized molecules. This document provides a
comprehensive technical overview of its known properties, potential applications, and synthetic
considerations, tailored for professionals in research and development. It consolidates
available data on its physicochemical characteristics and highlights its role as a key starting
material for creating novel therapeutic agents and advanced materials.

Physicochemical Properties

(4-Pyridin-2-YL-phenyl)-acetic acid is typically supplied as a solid.[1] Its core identity and
physical state are well-defined, although comprehensive data on properties like melting point,
boiling point, and solubility are not widely published. The key identifiers and characteristics are
summarized below.
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Property Value Reference
CAS Number 51061-67-7 [11[2][3][41[5]
Molecular Formula C13H11:NO2 [11[2][41[5]
Molecular Weight 213.24 g/mol [1]

IUPAC Name z;:(iéc';-pyridin-2-y|pheny|)acetic 2]
Synonyms 4-(2'-Pyridyl)phenylacetic acid [1][6]
Appearance Brown solid [1]

Purity > 95% (Assay) [1]

Storage Conditions Store at 0-8 °C [1]

Synthesis and Logical Workflow

While this compound is commercially available as a research chemical, detailed experimental
protocols for its synthesis are not extensively documented in publicly accessible literature.
However, a logical and common approach for its synthesis involves a cross-coupling reaction,
such as the Suzuki coupling. This method is a cornerstone of modern organic synthesis for
creating biaryl systems.

A plausible synthetic workflow would involve coupling a protected 4-halophenylacetic acid
derivative with a suitable pyridine-2-boronic acid or ester, followed by deprotection. This
strategy offers a reliable pathway to the target molecule.

2-Pyridylboronic Acid
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Caption: Proposed general synthetic workflow for (4-Pyridin-2-YL-phenyl)-acetic acid.
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Applications in Research and Development

The utility of (4-Pyridin-2-YL-phenyl)-acetic acid stems from its bifunctional nature, offering
reactive sites at both the carboxylic acid group and the pyridine ring. This makes it a valuable
intermediate in several high-value research and development sectors.[1]

o Pharmaceutical Development: It serves as a crucial building block for synthesizing more
complex molecules with potential therapeutic value. Its structure is found in scaffolds
targeting neurological disorders and is explored for creating novel anti-inflammatory and
analgesic agents.[1]

o Agrochemicals: The compound is utilized in the development of new agrochemicals,
including effective herbicides and pesticides.[1]

o Material Science: Researchers are exploring its use in creating advanced materials, such as
specialized polymers and coatings that may exhibit enhanced thermal stability and chemical
resistance.[1]

¢ Biochemical and Analytical Research: It functions as a tool compound in studies of enzyme
interactions and metabolic pathways and is used in the development of new analytical
methods.[1]

The following diagram illustrates the central role of this compound as a precursor in various
application streams.
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Caption: Applications of (4-Pyridin-2-YL-phenyl)-acetic acid as a core intermediate.
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Biological Activity and Pharmacokinetics

There is limited publicly available information on the specific biological activity or
pharmacokinetic profile of (4-Pyridin-2-YL-phenyl)-acetic acid itself. Its primary role is that of
a precursor or intermediate. The biological properties of interest typically arise after its
modification into more complex final products, such as amides or esters.

For instance, studies on related structures like 2-phenyl-N-(pyridin-2-yl)acetamides have shown
potential antimycobacterial activity, but this activity is a feature of the amide derivative, not the
parent acetic acid.[7] Any evaluation of biological function should be directed at the final
compounds synthesized from this intermediate rather than the intermediate itself.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis or use of (4-Pyridin-2-YL-phenyl)-
acetic acid are proprietary to the manufacturers and researchers who utilize it. However, a
general protocol for a reaction involving its carboxylic acid group, such as amide bond
formation, is provided for illustrative purposes.

lllustrative Protocol: General Amide Synthesis

Disclaimer: This is a generalized procedure and must be adapted and optimized for specific
substrates and scales. Appropriate safety precautions must be taken.

o Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve (4-Pyridin-2-YL-phenyl)-acetic acid (1.0 equivalent) in a suitable
anhydrous solvent (e.g., Dichloromethane or Dimethylformamide).

o Activation: Add a coupling agent (e.g., HATU, HOBt/EDC) (1.1 equivalents) and a non-
nucleophilic base such as Diisopropylethylamine (DIPEA) (2.0 equivalents). Stir the mixture
at room temperature for 20-30 minutes to activate the carboxylic acid.

e Amine Addition: Add the desired primary or secondary amine (1.0-1.2 equivalents) to the
activated mixture.

o Reaction: Allow the reaction to stir at room temperature. Monitor the progress using an
appropriate technique, such as Thin-Layer Chromatography (TLC) or Liquid
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Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-24
hours.

o Work-up and Purification: Upon completion, quench the reaction with water or a saturated
agueous solution of ammonium chloride. Extract the product with a suitable organic solvent
(e.g., Ethyl Acetate). Wash the combined organic layers with brine, dry over anhydrous
sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product
using column chromatography on silica gel to yield the desired amide.

Safety and Handling

As with any laboratory chemical, (4-Pyridin-2-YL-phenyl)-acetic acid should be handled with
care in a well-ventilated area, preferably a fume hood. Standard personal protective equipment
(PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. For
specific safety, hazard, and disposal information, users must consult the Safety Data Sheet
(SDS) provided by the supplier. The compound should be stored under recommended
conditions, typically at 0-8 °C, to ensure its stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(4-Pyridin-2-YL-phenyl)-acetic acid CAS number 51061-
67-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297503#4-pyridin-2-yl-phenyl-acetic-acid-cas-
number-51061-67-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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